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Compound of Interest

3-Chloro-2-(1-ethoxyethoxy)propy!
Compound Name:

acetate
CAS No.: 85328-35-4
Cat. No.: B1367400

Get Quote

An In-Depth Technical Guide to the Physical Properties of 3-Chloro-2-(1-ethoxyethoxy)propyl
acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-2-(1-ethoxyethoxy)propyl acetate (CAS No. 85328-35-4) is a halogenated acetal
ester of significant interest as a potential intermediate in pharmaceutical and fine chemical
synthesis. Its unique combination of a reactive chloropropyl group, a protective ethoxyethoxy
moiety, and an acetate functional group makes it a versatile building block. This guide provides
a comprehensive overview of its known and predicted physical properties, offering a critical
resource for scientists working with this compound. Due to the limited availability of
experimentally determined data in public literature, this document synthesizes information from
chemical supplier databases, computational predictions, and comparative analysis of
analogous structures to provide a robust profile.
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Chemical Identity and Structure

A thorough understanding of a molecule's physical and chemical behavior begins with its
precise identification and structure.

Nomenclature and Identifiers

o Systematic Name: 3-Chloro-2-(1-ethoxyethoxy)propyl acetate

CAS Number: 85328-35-4[1][2]

Molecular Formula: CoH17ClO4[1][2]

Molecular Weight: 224.68 g/mol [1][2]

SMILES: CCOC(C)OC(CCI)COC(=0)C[1]

Molecular Structure

The structure of 3-Chloro-2-(1-ethoxyethoxy)propyl acetate features a central propyl chain.
The C1 position is esterified with an acetate group, the C2 hydroxyl group is protected as an
ethoxyethyl acetal, and the C3 position is substituted with a chlorine atom. This acetal
protecting group is notable for its stability under basic conditions and its lability under mild
acidic conditions, a key feature for its utility in multi-step synthesis.

Caption: Chemical structure of 3-Chloro-2-(1-ethoxyethoxy)propyl acetate.

Physical and Chemical Properties

Direct experimental data for many physical properties of 3-Chloro-2-(1-ethoxyethoxy)propyl
acetate are not widely published. The following table consolidates available information,
including computationally predicted values, which are essential for practical handling and
reaction planning.

Table 1: Physical and Chemical Properties of 3-Chloro-2-(1-ethoxyethoxy)propyl acetate
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Property Value Source/Method
Molecular Weight 224.68 g/mol [1112]
N _ o Inferred from analogous
Appearance Not specified (likely a liquid)
structures
Purity (Typical) >98% [1]
Topological Polar Surface Area )
44.76 A2 [1] (Computational)

(TPSA)
LogP (Octanol-Water Partition )

o 1.556 [1] (Computational)
Coefficient)
Hydrogen Bond Acceptors 4 [1] (Computational)
Hydrogen Bond Donors 0 [1] (Computational)
Rotatable Bonds 7 [1] (Computational)
Storage Conditions Sealed in dry, 2-8°C [1]

Interpretation and Significance for Researchers

e LogP: The predicted LogP of 1.556 suggests that the compound is moderately lipophilic. This
has implications for its solubility, indicating better solubility in organic solvents than in water.
For drug development professionals, this value is a key parameter in predicting
pharmacokinetic properties (ADME).

o TPSA: ATPSA of 44.76 Az is relatively low, which often correlates with good cell membrane
permeability. This is another critical factor in the early stages of drug design.

e Hydrogen Bonding: With four hydrogen bond acceptors and no donors, this molecule can
interact with protic solvents and biological macromolecules through hydrogen bonding.

» Rotatable Bonds: The presence of seven rotatable bonds suggests a high degree of
conformational flexibility, which can be important for its interaction with enzyme active sites
or receptors.
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Predicted Physical Properties and Comparison with
Analogs

In the absence of direct experimental data, we can estimate key physical properties by
examining structurally similar compounds. This comparative approach provides a practical
baseline for experimental design.

Table 2: Comparison of Physical Properties with Analogous Compounds

Molecular Weight (

Compound Boiling Point (°C) Density (g/cm?®)
g/mol )
Propyl acetate 102.13 102 0.89[3]
3-Chloropropyl
136.58 80-81 @ 30 mmHg 1111 @ 25°C
acetate
Ethoxy Propyl Acetate  146.18 153-160 0.941[4]
3-Chloro-2-oxopropy!
150.56 112-114 @ 16 Torr 1.28[5]
acetate
3-Chloro-2-(1-
ethoxyethoxy)propyl 224.68 Predicted: >200 Predicted: ~1.1-1.2
acetate

Rationale for Predictions

e Boiling Point: The introduction of a chlorine atom and an ethoxyethoxy group significantly
increases the molecular weight and polarity compared to propyl acetate. The boiling point is
therefore expected to be substantially higher. Given that ethoxy propyl acetate boils around
153-160°CJ4], and considering the higher molecular weight of our target compound, a boiling
point well above 200°C at atmospheric pressure is a reasonable estimation.

» Density: Halogenated organic compounds are typically denser than their non-halogenated
counterparts. 3-Chloropropyl acetate has a density of 1.111 g/mL. It is plausible that 3-
Chloro-2-(1-ethoxyethoxy)propyl acetate will have a similar or slightly higher density, likely
in the range of 1.1 to 1.2 g/cm3.
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» Solubility: Based on its structure and predicted LogP value, 3-Chloro-2-(1-
ethoxyethoxy)propyl acetate is expected to be miscible with a wide range of common
organic solvents such as alcohols, ethers, ketones, and esters. Its solubility in water is likely
to be low.

Spectroscopic Data (Predicted)

While experimental spectra are not publicly available, an understanding of the expected
spectroscopic signatures is crucial for reaction monitoring and quality control.

'H NMR Spectroscopy

The proton NMR spectrum is expected to be complex due to the presence of multiple chiral
centers (in the propyl chain and the acetal group), which would lead to diastereomers and
potentially complex splitting patterns. Key expected signals include:

A singlet for the acetate methyl protons (~2.0-2.2 ppm).

Multiplets for the propyl chain protons.

Signals for the ethoxy group (a quartet and a triplet).

A guartet for the methine proton of the acetal.

A doublet for the methyl group of the acetal.

3C NMR Spectroscopy

The carbon NMR spectrum should show nine distinct signals corresponding to each carbon
atom in the molecule. Key expected chemical shifts include:

o Asignal for the carbonyl carbon of the acetate group (~170 ppm).
 Signals for the carbons bonded to oxygen in the 60-80 ppm range.
e Asignal for the carbon bonded to chlorine (~40-50 ppm).

« Signals for the aliphatic carbons at higher field.
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Infrared (IR) Spectroscopy

The IR spectrum will be dominated by characteristic absorptions of the functional groups:
e Astrong C=0 stretch from the ester at ~1740-1750 cm™1.
e C-O stretching bands in the 1000-1300 cm~1 region.

o C-Cl stretching, which may be observed in the fingerprint region.

Mass Spectrometry

In mass spectrometry (electron ionization), the molecular ion peak may be weak or absent.
Characteristic fragmentation patterns would likely involve the loss of the acetate group, the
ethoxy group, and cleavage of the propyl chain. The isotopic pattern of chlorine (3°Cl and 3’Cl
in an approximate 3:1 ratio) would be a key diagnostic feature for fragments containing the
chlorine atom.

Safety and Handling
While a specific Safety Data Sheet (SDS) is not widely available, some hazard information can
be gleaned from supplier data and analogous compounds.

o GHS Hazard Statements: At least one supplier indicates H302: Harmful if swallowed[1].

o Precautionary Statements: P264 (Wash hands thoroughly after handling), P270 (Do not eat,
drink or smoke when using this product), P330 (Rinse mouth), P501 (Dispose of
contents/container in accordance with local/regional/national/international regulations)[1].

e General Precautions: As with any chlorinated organic compound, it should be handled with
care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn. Avoid inhalation, ingestion,
and contact with skin and eyes.

Potential Applications in Drug Development and
Synthesis
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The molecular architecture of 3-Chloro-2-(1-ethoxyethoxy)propyl acetate suggests its
primary utility as a synthetic intermediate.

Synthetic Transformations Resulting Intermediates
Potential Final Products

Nucleophilic Substitution .
(e.g., with amines, thiols, azides) urther,
3-Chloro-2-(1-ethoxyethoxy)propyl acetate ~ Reactatcs w
Further —

Remove Acetate
Ester Hydrolysis

Click to download full resolution via product page
Caption: Potential synthetic pathways utilizing 3-Chloro-2-(1-ethoxyethoxy)propyl acetate.

The presence of the chlorine atom at the C3 position makes it a good electrophile for
nucleophilic substitution reactions. The acetal protecting group at C2 allows for selective
reactions at other parts of the molecule. After the desired modifications, the protecting group
can be easily removed under mild acidic conditions to reveal the diol functionality, which can be
further functionalized. This strategic protection and activation make it a valuable precursor for
chiral building blocks in the synthesis of complex organic molecules, including active
pharmaceutical ingredients (APIs).

Conclusion

3-Chloro-2-(1-ethoxyethoxy)propyl acetate is a promising, albeit not extensively
characterized, chemical intermediate. This guide has compiled the available structural and
computational data, and provided reasoned estimations for its key physical properties based on
analogous compounds. For researchers and drug development professionals, this information
serves as a foundational resource for safely handling this compound and strategically
incorporating it into synthetic workflows. Further experimental validation of the predicted
properties is highly encouraged to refine our understanding of this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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